3,4-Dichloro-1H-pyrrolo[2,3-b]pyridine

• IUPAC Name: 3,4-dichloro-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C7H4Cl2N2/c8-4-1-2-10-7-6(4)5(9)3-11-7/h1-3H,(H,10,11)
• InChI Key: HWAWXODTHPSRKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C(=C1Cl)C(=CN2)Cl
• Molecular Formula: C7H4Cl2N2
• DSSTOX Substance ID: DTXSID60609750
• Molecular Weight: 187.02 g/mol
• CAS No.: 1262408-75-2

Description

3,4-Dichloro-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C7H4Cl2N2 and its molecular weight is 187.02 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

3,4-Dichloro-1H-pyrrolo[2,3-b]pyridine serves as a versatile building block in chemical synthesis. It is used for the creation of various derivatives through reactions such as nucleophilic displacement, allowing the synthesis of 4-substituted 7-azaindole derivatives, as demonstrated by Figueroa‐Pérez et al. (2006) in their work on synthesizing 4-O- and C-substituted-7-azaindoles (Figueroa‐Pérez et al., 2006).

Chemical Reactions and Properties

The compound has been explored for its reactivity and properties in various chemical reactions. Herbert and Wibberley (1969) investigated multiple synthesis routes for 1H-pyrrolo[2,3-b]pyridines, including modifications of Madelung- and Fischer-syntheses of indoles. They found that these compounds undergo reactions like nitration, nitrosation, and bromination predominantly at the 3-position (Herbert & Wibberley, 1969).

Electronic Structure Analysis

D. Hazra et al. (2012) conducted an experimental charge density distribution study of 4-chloro-1H-pyrrolo[2,3-b]pyridine using high-resolution X-ray diffraction. They investigated the molecule's covalent bonding nature and its electronic structure, finding significant stability and a high kinetic stability indicated by a large HOMO-LUMO energy gap (Hazra et al., 2012).

Fluorescent Chemosensor Applications

Pampa Maity et al. (2018) synthesized new fluorophores based on 2H-pyrrolo[3,4-c]pyridine-1,3,6(5H)-trione, exhibiting high selectivity for Fe3+/Fe2+ cations. These compounds were applied as fluorescent chemosensors in living HepG2 cells, highlighting their potential in biological applications (Maity et al., 2018).

Pharmaceutical Intermediate Synthesis

Wang et al. (2006) described the practical synthesis of a key pharmaceutical intermediate, 2-[(1H-pyrrolo[2,3-b]pyridine-4-yl)methylamino]-5-fluoronicotinic acid, utilizing this compound. This work showcases the compound's role in the development of pharmaceuticals (Wang et al., 2006).

Safety and Hazards

The safety data sheet for 3,4-Dichloro-1H-pyrrolo[2,3-b]pyridine suggests avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and using non-sparking tools. It also indicates that the compound should be handled under an inert atmosphere.

Mechanism of Action

Target of Action

The primary targets of 3,4-Dichloro-1H-pyrrolo[2,3-b]pyridine are the fibroblast growth factor receptors (FGFRs), specifically FGFR1, FGFR2, and FGFR3 . FGFRs play an essential role in various types of tumors, making them attractive targets for cancer therapy .

Mode of Action

This compound interacts with its targets by inhibiting the FGFRs . Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail . This compound exhibits potent FGFR inhibitory activity .

Biochemical Pathways

The compound affects the FGF–FGFR axis, which is involved in signal transduction pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes . The activation of downstream signaling includes RAS–MEK–ERK, PLCγ, and PI3K–Akt .

Pharmacokinetics

It’s noted that a compound with a low molecular weight would be an appealing lead compound, beneficial to subsequent optimization .

Result of Action

In vitro, this compound has been shown to inhibit breast cancer 4T1 cell proliferation and induce apoptosis . It also significantly inhibited the migration and invasion of 4T1 cells .

Action Environment

It’s worth noting that the abnormal activation of the fgfr signaling pathway due to amplification, fusion, or missense mutations in the exon of fgfr family members is associated with the progression and development of several cancers .

Biochemical Analysis

Biochemical Properties

3,4-Dichloro-1H-pyrrolo[2,3-b]pyridine plays a significant role in biochemical reactions, particularly as an inhibitor of specific enzymes. It has been shown to interact with fibroblast growth factor receptors (FGFRs), inhibiting their activity. This interaction is crucial because FGFRs are involved in various cellular processes, including cell proliferation, differentiation, and angiogenesis . The compound’s ability to inhibit FGFRs makes it a potential candidate for cancer therapy, as abnormal FGFR signaling is associated with tumor growth and progression .

Cellular Effects

The effects of this compound on cells are profound. It has been observed to inhibit the proliferation of breast cancer cells and induce apoptosis . Additionally, the compound significantly reduces the migration and invasion abilities of cancer cells, which are critical factors in cancer metastasis . These cellular effects are mediated through the inhibition of FGFR signaling pathways, which play a pivotal role in cell growth and survival.

Molecular Mechanism

At the molecular level, this compound exerts its effects by binding to the ATP-binding site of FGFRs, thereby inhibiting their kinase activity . This inhibition prevents the autophosphorylation of tyrosine residues in the receptor’s cytoplasmic tail, which is essential for downstream signaling. Consequently, the activation of pathways such as RAS-MEK-ERK and PI3K-Akt is hindered, leading to reduced cell proliferation and increased apoptosis .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over various time points. The compound has demonstrated stability under standard storage conditions, maintaining its inhibitory activity over extended periods . Long-term studies have shown that continuous exposure to the compound results in sustained inhibition of FGFR activity and consistent cellular responses, such as reduced proliferation and increased apoptosis .

Dosage Effects in Animal Models

In animal models, the effects of this compound vary with dosage. Lower doses have been effective in inhibiting tumor growth without causing significant toxicity . Higher doses may lead to adverse effects, including toxicity and off-target interactions. It is crucial to determine the optimal dosage that maximizes therapeutic benefits while minimizing potential side effects .

Metabolic Pathways

This compound is involved in metabolic pathways that include its biotransformation by liver enzymes. The compound undergoes phase I and phase II metabolic reactions, leading to the formation of various metabolites . These metabolic processes are essential for its clearance from the body and can influence its overall efficacy and toxicity.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are facilitated by specific transporters and binding proteins . The compound is distributed to various tissues, including the liver, kidneys, and tumor sites. Its accumulation in target tissues is crucial for its therapeutic effects, while its distribution to non-target tissues can contribute to potential side effects .

Subcellular Localization

Within cells, this compound localizes to specific subcellular compartments, including the cytoplasm and nucleus . This localization is influenced by targeting signals and post-translational modifications that direct the compound to its sites of action. The subcellular distribution of the compound is essential for its interaction with FGFRs and other biomolecules, ultimately determining its biochemical and cellular effects .